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Oxycarboxin Oxycarboxin Oxycarboxin is an anilide obtained by formal condensation of the amino group of aniline with the carboxy group of 2-methyl-5,6-dihydro-4,4-dioxo-1,4-oxathiine-3-carboxylic acid. A fungicide for the control of rust diseases on ornamentals, cereals and nursery trees as well as fairy rings on turf. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is a sulfone, an anilide, an oxacycle, an organosulfur heterocyclic compound and an anilide fungicide.
Brand Name: Vulcanchem
CAS No.: 5259-88-1
VCID: VC0166467
InChI: InChI=1S/C12H13NO4S/c1-9-11(18(15,16)8-7-17-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)
SMILES: CC1=C(S(=O)(=O)CCO1)C(=O)NC2=CC=CC=C2
Molecular Formula: C12H13NO4S
Molecular Weight: 267.3 g/mol

Oxycarboxin

CAS No.: 5259-88-1

Reference Standards

VCID: VC0166467

Molecular Formula: C12H13NO4S

Molecular Weight: 267.3 g/mol

Oxycarboxin - 5259-88-1

CAS No. 5259-88-1
Product Name Oxycarboxin
Molecular Formula C12H13NO4S
Molecular Weight 267.3 g/mol
IUPAC Name 6-methyl-4,4-dioxo-N-phenyl-2,3-dihydro-1,4-oxathiine-5-carboxamide
Standard InChI InChI=1S/C12H13NO4S/c1-9-11(18(15,16)8-7-17-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)
Standard InChIKey AMEKQAFGQBKLKX-UHFFFAOYSA-N
SMILES CC1=C(S(=O)(=O)CCO1)C(=O)NC2=CC=CC=C2
Canonical SMILES CC1=C(S(=O)(=O)CCO1)C(=O)NC2=CC=CC=C2
Colorform OFF-WHITE CRYSTALS
White solid
Density 1.41 g/cu cm
Flash Point 219 °C
Melting Point 120.0 °C
119.5 to 121.5 °C
Description Oxycarboxin is an anilide obtained by formal condensation of the amino group of aniline with the carboxy group of 2-methyl-5,6-dihydro-4,4-dioxo-1,4-oxathiine-3-carboxylic acid. A fungicide for the control of rust diseases on ornamentals, cereals and nursery trees as well as fairy rings on turf. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is a sulfone, an anilide, an oxacycle, an organosulfur heterocyclic compound and an anilide fungicide.
Shelf Life Stable at 55 °C for 18 days. Hydrolysis DT50 44 days (pH 6, 25 °C).
Stable, except under highly acidic or highly alkaline conditions
Solubility 0.00 M
In water, 1,400 mg/L at 25 °C
83.7 g/L in acetone, 8.8 g/L in hexane
38 [ug/mL]
Synonyms 5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxanilide 4,4-dioxide
oxycarboxin
Plantvax
Vapor Pressure 4.20e-08 mmHg
4.2X10-8 mm Hg
PubChem Compound 21330
Last Modified Nov 11 2021
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